Cas no 50565-25-8 (4-methylthiolan-3-one)

4-methylthiolan-3-one structure
4-methylthiolan-3-one structure
Product Name:4-methylthiolan-3-one
CAS No:50565-25-8
MF:C5H8OS
MW:116.181420326233
CID:364627
PubChem ID:12413701
Update Time:2025-09-22

4-methylthiolan-3-one Chemical and Physical Properties

Names and Identifiers

    • 4-Methyldihydrothiophen-3(2H)-one
    • 3(2H)-Thiophenone, dihydro-4-methyl-
    • 4-Methyl-3-oxotetrahydrothiophene
    • 4-METHYLTETRAHYDROTHIOPHEN-3-ONE
    • 4-methylthiolan-3-one
    • 3-Methyl-4-oxotetrahydrothiophen
    • 4-methyl-dihydro-thiophen-3-one
    • MFCD08457830
    • A871518
    • AKOS006288003
    • DTXSID30497126
    • 50565-25-8
    • EN300-175668
    • CS-0309330
    • SCHEMBL9019617
    • DS-4290
    • MDL： MFCD08457830
    • Inchi： 1S/C5H8OS/c1-4-2-7-3-5(4)6/h4H,2-3H2,1H3
    • InChI Key： CGCRKRJUWOOJMO-UHFFFAOYSA-N
    • SMILES： S1CC(C(C)C1)=O

Computed Properties

  • Exact Mass: 116.03000
  • Monoisotopic Mass: 116.02958605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 90.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • Density: 1.109±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 80-90 ºC (11 Torr)
  • Flash Point: 72.1±8.3 ºC,
  • Solubility: Slightly soluble (12 g/l) (25 º C),
  • PSA: 42.37000
  • LogP: 0.93840

4-methylthiolan-3-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-methylthiolan-3-one Pricemore >>

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4-methylthiolan-3-one Production Method

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